Cas no 1217501-14-8 (3-Butoxy-4-methoxyphenylboronic acid)
1217501-14-8 structure
Product Name:3-Butoxy-4-methoxyphenylboronic acid
CAS No:1217501-14-8
MF:C11H17BO4
MW:224.061283826828
MDL:MFCD13195649
CID:827744
PubChem ID:53216318
Update Time:2025-04-19
3-Butoxy-4-methoxyphenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- (3-Butoxy-4-methoxyphenyl)boronic acid
- 3-Butoxy-4-methoxyphenylboronic acid
- DB-366347
- 1217501-14-8
- MFCD13195649
- (3-Butoxy-4-methoxyphenyl)boronicacid
- AKOS015839760
- DTXSID50681565
- Boronic acid, B-(3-butoxy-4-methoxyphenyl)-
- CS-0174369
- BS-21094
-
- MDL: MFCD13195649
- Inchi: 1S/C11H17BO4/c1-3-4-7-16-11-8-9(12(13)14)5-6-10(11)15-2/h5-6,8,13-14H,3-4,7H2,1-2H3
- InChI Key: XNODJZHDEFRIGZ-UHFFFAOYSA-N
- SMILES: O(C1C=C(B(O)O)C=CC=1OC)CCCC
Computed Properties
- Exact Mass: 224.12200
- Monoisotopic Mass: 224.1219892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.9Ų
Experimental Properties
- PSA: 58.92000
- LogP: 0.55390
3-Butoxy-4-methoxyphenylboronic acid Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
3-Butoxy-4-methoxyphenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019120647-5g |
(3-Butoxy-4-methoxyphenyl)boronic acid |
1217501-14-8 | 95% | 5g |
$404.00 | 2023-09-04 | |
| Fluorochem | 228516-1g |
3-Butoxy-4-methoxyphenyl)boronic acid |
1217501-14-8 | 95% | 1g |
£138.00 | 2022-02-28 | |
| Fluorochem | 228516-5g |
3-Butoxy-4-methoxyphenyl)boronic acid |
1217501-14-8 | 95% | 5g |
£550.00 | 2022-02-28 | |
| Chemenu | CM136480-1g |
(3-Butoxy-4-methoxyphenyl)boronic acid |
1217501-14-8 | 98% | 1g |
$102 | 2021-08-05 | |
| Chemenu | CM136480-5g |
(3-Butoxy-4-methoxyphenyl)boronic acid |
1217501-14-8 | 98% | 5g |
$456 | 2021-08-05 | |
| Chemenu | CM136480-1g |
(3-Butoxy-4-methoxyphenyl)boronic acid |
1217501-14-8 | 98% | 1g |
$166 | 2023-02-03 | |
| Chemenu | CM136480-5g |
(3-Butoxy-4-methoxyphenyl)boronic acid |
1217501-14-8 | 98% | 5g |
$662 | 2023-02-03 | |
| TRC | B693178-100mg |
3-Butoxy-4-methoxyphenylboronic acid |
1217501-14-8 | 100mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B693178-250mg |
3-Butoxy-4-methoxyphenylboronic acid |
1217501-14-8 | 250mg |
$ 144.00 | 2023-04-18 | ||
| TRC | B693178-500mg |
3-Butoxy-4-methoxyphenylboronic acid |
1217501-14-8 | 500mg |
$ 219.00 | 2023-04-18 |
3-Butoxy-4-methoxyphenylboronic acid Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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